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Compound of Interest

Compound Name: N-(3-bromobenzyl)acetamide

CAS No.: 337535-82-7

Cat. No.: B1280865

Get Quote

A detailed guide for researchers providing a comparative analysis of the spectroscopic data for

N-(2-bromobenzyl)acetamide, N-(3-bromobenzyl)acetamide, and N-(4-

bromobenzyl)acetamide. This guide includes a summary of expected and available

spectroscopic data, detailed experimental protocols, and a visual representation of the isomeric

relationship.

This guide is intended for researchers, scientists, and drug development professionals, offering

a comparative overview of the spectroscopic properties of the ortho, meta, and para isomers of

N-(bromobenzyl)acetamide. Due to the limited availability of direct experimental data for these

specific compounds in public databases, this guide combines available data from structurally

related compounds with predicted spectroscopic characteristics to provide a comprehensive

analytical framework.

Spectroscopic Data Comparison
The following tables summarize the expected ¹H NMR and ¹³C NMR chemical shifts, and key

IR absorption bands for N-(2-bromobenzyl)acetamide, N-(3-bromobenzyl)acetamide, and N-

(4-bromobenzyl)acetamide. Mass spectrometry data is also presented. The data for the N-
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(bromobenzyl)acetamide isomers is largely predicted based on established principles of

spectroscopy and comparison with related structures like N-benzylacetamide and N-

(bromophenyl)acetamides. For comparative purposes, experimental data for the isomeric N-(4-

bromophenyl)acetamide is also included.

Table 1: ¹H NMR Spectroscopic Data (Predicted/Comparative)

Compound Ar-H (ppm) -CH₂- (ppm)
-NH- (ppm,
broad s)

-COCH₃ (ppm,
s)

N-(2-

bromobenzyl)ace

tamide

~7.1-7.6 (m) ~4.5 ~6.0-6.5 ~2.0

N-(3-

bromobenzyl)ace

tamide

~7.1-7.5 (m) ~4.4 ~6.0-6.5 ~2.0

N-(4-

bromobenzyl)ace

tamide

~7.1-7.5 (d, d) ~4.4 ~6.0-6.5 ~2.0

N-(4-

bromophenyl)ace

tamide[1]

7.42 (m, 4H) - 7.35 (br, 1H) 2.18 (s, 3H)

Table 2: ¹³C NMR Spectroscopic Data (Predicted/Comparative)
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Compound C=O (ppm) Ar-C (ppm) -CH₂- (ppm) -COCH₃ (ppm)

N-(2-

bromobenzyl)ace

tamide

~170 ~122-139 ~44 ~23

N-(3-

bromobenzyl)ace

tamide

~170 ~122-141 ~43 ~23

N-(4-

bromobenzyl)ace

tamide

~170 ~121-138 ~43 ~23

N-(4-

bromophenyl)ace

tamide[1]

168.36
136.91, 131.95,

121.36, 116.86
- 24.63

Table 3: Infrared (IR) Spectroscopy Data (Predicted/Comparative)

Compound
N-H Stretch
(cm⁻¹)

C=O Stretch
(Amide I)
(cm⁻¹)

N-H Bend
(Amide II)
(cm⁻¹)

C-Br Stretch
(cm⁻¹)

N-(2-

bromobenzyl)ace

tamide

~3300 ~1650 ~1550 ~650-550

N-(3-

bromobenzyl)ace

tamide

~3300 ~1650 ~1550 ~680-580

N-(4-

bromobenzyl)ace

tamide

~3300 ~1650 ~1550 ~700-600

N-(4-

bromophenyl)ace

tamide

~3294 ~1670 ~1536 ~821
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Table 4: Mass Spectrometry Data (Predicted/Comparative)

Compound Molecular Ion (m/z) Key Fragment Ions (m/z)

N-(2-bromobenzyl)acetamide 227/229 ([M]⁺)
170/172 ([M-COCH₂]⁺), 148

([M-Br]⁺), 91 ([C₇H₇]⁺)

N-(3-bromobenzyl)acetamide 227/229 ([M]⁺)
170/172 ([M-COCH₂]⁺), 148

([M-Br]⁺), 91 ([C₇H₇]⁺)

N-(4-bromobenzyl)acetamide 227/229 ([M]⁺)
170/172 ([M-COCH₂]⁺), 148

([M-Br]⁺), 91 ([C₇H₇]⁺)

N-(4-

bromophenyl)acetamide[1]
213/215 ([M]⁺) 171/173, 134, 92

Experimental Protocols
The following are general experimental protocols for obtaining the spectroscopic data

presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and connectivity of the isomers.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Tetramethylsilane (TMS) is

typically used as an internal standard (0 ppm).

Data Acquisition:

¹H NMR: Standard proton spectra are acquired with a sufficient number of scans to obtain

a good signal-to-noise ratio.

¹³C NMR: Proton-decoupled carbon spectra are acquired. A larger number of scans is

typically required due to the lower natural abundance of ¹³C.
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Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to the internal standard.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation:

Solid Samples (KBr pellet): A small amount of the sample (1-2 mg) is finely ground with

spectroscopic grade potassium bromide (KBr, ~100 mg). The mixture is then pressed into

a thin, transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly

on the ATR crystal.

Data Acquisition: A background spectrum is recorded first, followed by the spectrum of the

sample. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Data Processing: The resulting spectrum is presented as a plot of transmittance or

absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer, often coupled with a chromatographic system like

Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol,

acetonitrile) to a low concentration (typically in the µg/mL to ng/mL range).

Data Acquisition:

Electron Ionization (EI): The sample is vaporized and bombarded with a high-energy

electron beam, causing ionization and fragmentation.
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Electrospray Ionization (ESI): The sample solution is sprayed into the mass spectrometer,

creating charged droplets from which ions are desolvated.

Data Analysis: The mass spectrum is a plot of the relative abundance of ions versus their

mass-to-charge ratio (m/z). The molecular ion peak confirms the molecular weight, and the

fragmentation pattern provides structural information.

Isomeric Relationship Visualization
The following diagram illustrates the structural differences between the ortho, meta, and para

isomers of N-(bromobenzyl)acetamide.

N-(2-bromobenzyl)acetamide (ortho)

N-(3-bromobenzyl)acetamide (meta)

N-(4-bromobenzyl)acetamide (para)

Structure: 2-Br-C₆H₄-CH₂-NH-CO-CH₃

Structure: 3-Br-C₆H₄-CH₂-NH-CO-CH₃

Structure: 4-Br-C₆H₄-CH₂-NH-CO-CH₃

N-benzylacetamide
C₆H₅-CH₂-NH-CO-CH₃

Br at C2

Br at C3

Br at C4

Click to download full resolution via product page

Isomeric relationship of N-(bromobenzyl)acetamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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